Microwave-plasma induced reconstruction of silver catalysts for highly efficient oxygen reduction†
Journal of Materials Chemistry A Pub Date: 2013-10-07 DOI: 10.1039/C3TA13656F
Abstract
Crystallographically random surfaces of silver particles are reconstructed into low-index planes with low surface energy under a microwave-plasma treatment. The resultant silver decorated Ba0.5Sr0.5Co0.8Fe0.2O3−δ cathode shows a factor of 8 enhancement of the oxygen reduction reaction activity, achieving an area specific resistance of 0.17 Ω cm2 at 500 °C.
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